Cas no 1005051-06-8 (5-acetyl-4-hydroxy-6-(5-nitrofuran-2-yl)-4-(trifluoromethyl)-1,3-diazinan-2-one)

• Product Name: 5-acetyl-4-hydroxy-6-(5-nitrofuran-2-yl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• CAS No: 1005051-06-8
• MF: C₁₁H₁₀F₃N₃O₆
• MW: 337.20881319046
• CID: 5901362
• PubChem ID: 3610135
• Update Time: 2024-01-17

5-acetyl-4-hydroxy-6-(5-nitrofuran-2-yl)-4-(trifluoromethyl)-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-4-hydroxy-6-(5-nitrofuran-2-yl)-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 5-acetyltetrahydro-4-hydroxy-6-(5-nitro-2-furanyl)-4-(trifluoromethyl)-
• 5-acetyl-4-hydroxy-6-(5-nitrofuran-2-yl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• 1005051-06-8
• SR-01000082945
• SR-01000082945-1
• EU-0012146
• AKOS005719890
• F1168-0237

• Inchi： 1S/C11H10F3N3O6/c1-4(18)7-8(5-2-3-6(23-5)17(21)22)15-9(19)16-10(7,20)11(12,13)14/h2-3,7-8,20H,1H3,(H2,15,16,19)
• InChI Key： OQVZRZYLFMNKGQ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C([N+]([O-])=O)O2)C(C(C)=O)C(O)(C(F)(F)F)N1

Computed Properties

• Exact Mass: 337.05216953g/mol
• Monoisotopic Mass: 337.05216953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.578±0.06 g/cm3(Predicted)
• Boiling Point: 557.7±50.0 °C(Predicted)
• pka: 9.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans